1h-Benzimidazole-2,7-dicarboxylic acid,7-methyl ester

• Molecular Formula: C10H8N2O4
• Molecular Weight: 220.18 g/mol
• IUPAC Name: 4-methoxycarbonyl-1H-benzimidazole-2-carboxylic acid
• InChI: InChI=1S/C10H8N2O4/c1-16-10(15)5-3-2-4-6-7(5)12-8(11-6)9(13)14/h2-4H,1H3,(H,11,12)(H,13,14)
• InChI Key: CQFCSOARXQLIBT-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=C2C(=CC=C1)NC(=N2)C(=O)O

Description

1h-Benzimidazole-2,7-dicarboxylic acid,7-methyl ester is a useful research compound. Its molecular formula is C10H8N2O4 and its molecular weight is 220.18 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

To a suspension of methyl 2-formyl-1H-benzimidazole-4-carboxylate (460 mg) in a mixture of water (3.2 ml) and t-butyl alcohol (12 ml) were added 2-methyl-2-butene (700 mg) and sodium dihydrogenphosphate (387 mg) in water bath. To the mixture was added portionwise sodium chlorite (901 mg) and stirred for 1 day at same temperature. The reaction mixture was cooled in an ice bath, adjusted to pH 4 with 1N hydrochloric acid and the precipitate was collected by vacuum filtration. The precipitate was washed with ethyl acetate and methanol to give methyl 2-carboxy-1H-benzimidazole-4-carboxylate (400 mg).

Synthesis routes and methods II

Procedure details